Cas no 30060-12-9 (BENZOIC ACID, 2,5-DIBROMO-3-NITRO-)

• Product Name: BENZOIC ACID, 2,5-DIBROMO-3-NITRO-
• CAS No: 30060-12-9
• MF: C₇H₃Br₂NO₄
• MW: 324.911020517349
• CID: 3384699
• PubChem ID: 19351552
• Update Time: 2025-04-21

BENZOIC ACID, 2,5-DIBROMO-3-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2,5-DIBROMO-3-NITRO-
• 2,5-Dibromo-3-nitro-benzoic acid
• ZLXBCTDPBNEWRX-UHFFFAOYSA-N
• 2, 5-dibromo-3-nitrobenzoic acid
• 2,5-dibromo-3-nitrobenzoic Acid
• 30060-12-9
• SCHEMBL7055312

• Inchi： 1S/C7H3Br2NO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： ZLXBCTDPBNEWRX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC([N+]([O-])=O)=C1Br

Computed Properties

• Exact Mass: 324.84083Da
• Monoisotopic Mass: 322.84288Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų